Cas no 173841-05-9 (3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid)

3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid structure
173841-05-9 structure
Product Name:3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:173841-05-9
MF:C5H5BrN2O2
MW:205.009400129318
MDL:MFCD22395741
CID:3164157
PubChem ID:76323802
Update Time:2024-11-08

3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-methyl-1H-pyrazole-5-carboxylicacid
    • 3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid
    • SCHEMBL19253450
    • MFCD22395741
    • BS-13361
    • SY147442
    • Z1480640346
    • STL589161
    • CS-0058332
    • A1-40705
    • DB-204209
    • CHEMBL2287219
    • YGA84105
    • AKOS023597733
    • C77500
    • EN300-114911
    • 173841-05-9
    • 5-bromo-2-methylpyrazole-3-carboxylic acid
    • MDL： MFCD22395741
    • Inchi： 1S/C5H5BrN2O2/c1-8-3(5(9)10)2-4(6)7-8/h2H,1H3,(H,9,10)
    • InChI Key： LOXQQUJUBRXMHJ-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=O)O)N(C)N=1

Computed Properties

  • Exact Mass: 203.95344g/mol
  • Monoisotopic Mass: 203.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.1Ų

3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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